Dodec-11-enoic acid is a dodecenoic acid.
11-Dodecenoic acid
CAS No.: 65423-25-8
VCID: VC21336675
Molecular Formula: C12H22O2
Molecular Weight: 198.3 g/mol
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Description |
11-Dodecenoic acid, also known as 11-lauroleic acid or 11-lauroleate, is a medium-chain fatty acid with a chemical formula of C12H22O2 . It belongs to the class of organic compounds known as fatty acyls, which are characterized by their aliphatic tail containing between 4 and 12 carbon atoms . This compound is classified as a monounsaturated fatty acid (MUFA) due to the presence of a single double bond in its structure . Biological SignificanceRecent studies have highlighted the biological significance of 11-Dodecenoic acid, particularly in the context of lipid metabolism and disease prevention. For instance, it has been shown to play a role in protecting against non-alcoholic steatohepatitis (NASH) by inhibiting ferroptosis, a form of cell death . Ferroptosis is involved in the progression of NASH, and compounds like 11-Dodecenoic acid may offer therapeutic potential by mitigating this process. Role in NASH and Ferroptosis
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CAS No. | 65423-25-8 |
Product Name | 11-Dodecenoic acid |
Molecular Formula | C12H22O2 |
Molecular Weight | 198.3 g/mol |
IUPAC Name | dodec-11-enoic acid |
Standard InChI | InChI=1S/C12H22O2/c1-2-3-4-5-6-7-8-9-10-11-12(13)14/h2H,1,3-11H2,(H,13,14) |
Standard InChIKey | GZZPOFFXKUVNSW-UHFFFAOYSA-N |
SMILES | C=CCCCCCCCCCC(=O)O |
Canonical SMILES | C=CCCCCCCCCCC(=O)O |
Density | 0.890-0.897 |
Physical Description | Colourless liquid; Fatty, citrusy aroma |
Solubility | Insoluble in water; soluble in most organic solvents Soluble (in ethanol) |
Synonyms | 11-dodecenoic acid |
PubChem Compound | 125207 |
Last Modified | Aug 15 2023 |
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